Cas no 899759-24-1 (2-{4-(3-fluoro-4-methylphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}-N-(2-fluorophenyl)acetamide)

• Product Name: 2-{4-(3-fluoro-4-methylphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}-N-(2-fluorophenyl)acetamide
• CAS No: 899759-24-1
• MF: C₁₉H₁₅F₂N₃O₂S
• MW: 387.403109788895
• CID: 5488034
• Update Time: 2025-06-09

2-{4-(3-fluoro-4-methylphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}-N-(2-fluorophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[4-(3-fluoro-4-methylphenyl)-3-oxopyrazin-2-yl]sulfanyl-N-(2-fluorophenyl)acetamide
• 2-{4-(3-fluoro-4-methylphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}-N-(2-fluorophenyl)acetamide

• Inchi： 1S/C19H15F2N3O2S/c1-12-6-7-13(10-15(12)21)24-9-8-22-18(19(24)26)27-11-17(25)23-16-5-3-2-4-14(16)20/h2-10H,11H2,1H3,(H,23,25)
• InChI Key： QWXXOAMKIFPGCJ-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1F)(=O)CSC1=NC=CN(C2=CC=C(C)C(F)=C2)C1=O

Additional information on 2-{4-(3-fluoro-4-methylphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}-N-(2-fluorophenyl)acetamide

Comprehensive Overview of 2-{4-(3-fluoro-4-methylphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}-N-(2-fluorophenyl)acetamide (CAS No. 899759-24-1)

The compound 2-{4-(3-fluoro-4-methylphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}-N-(2-fluorophenyl)acetamide (CAS No. 899759-24-1) is a specialized chemical entity with significant potential in pharmaceutical and biochemical research. Its intricate molecular structure, featuring a dihydropyrazine core and fluorophenyl substituents, makes it a subject of interest for drug discovery and development. Researchers are increasingly exploring its applications in targeting specific enzymes or receptors, particularly in the context of inflammatory and metabolic disorders.

One of the key attributes of 899759-24-1 is its unique sulfanylacetamide moiety, which enhances its binding affinity to biological targets. This property has sparked curiosity among scientists investigating small-molecule inhibitors and kinase modulators. Recent studies suggest that derivatives of this compound could play a role in addressing drug-resistant pathogens, a pressing global health concern. The inclusion of fluorine atoms in its structure also improves metabolic stability, a critical factor in pharmacokinetic optimization.

In the realm of medicinal chemistry, 2-{4-(3-fluoro-4-methylphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}-N-(2-fluorophenyl)acetamide is often discussed alongside structure-activity relationship (SAR) studies. These investigations aim to refine its efficacy and selectivity, aligning with the growing demand for precision medicine. The compound's potential as a scaffold for novel therapeutics has been highlighted in recent publications, particularly in journals focusing on heterocyclic chemistry and drug design.

From a synthetic perspective, the preparation of CAS No. 899759-24-1 involves multi-step organic reactions, including S-alkylation and amide coupling. These processes are meticulously optimized to ensure high yield and purity, which are essential for preclinical evaluations. The compound's solubility and stability profiles are also under scrutiny, as these factors influence its suitability for in vivo studies. Researchers are leveraging advanced techniques like HPLC and NMR spectroscopy to characterize its properties.

The rising interest in 899759-24-1 coincides with broader trends in personalized healthcare and targeted therapy. As the scientific community seeks solutions for complex diseases, this compound's modular structure offers versatility for lead optimization. Its potential applications extend to autoimmune conditions and neurodegenerative disorders, areas where current treatments often fall short. Collaborative efforts between academia and industry are expected to accelerate its development.

Another notable aspect of 2-{4-(3-fluoro-4-methylphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}-N-(2-fluorophenyl)acetamide is its relevance to computational chemistry. Molecular docking simulations have predicted strong interactions with protein targets involved in cell signaling pathways. These insights are invaluable for virtual screening campaigns, reducing the time and cost associated with high-throughput screening. The compound's ADMET properties (absorption, distribution, metabolism, excretion, and toxicity) are also being modeled to guide further research.

In summary, CAS No. 899759-24-1 represents a promising candidate for advancing biomedical research. Its structural complexity and functional diversity position it at the forefront of innovative drug development. As the demand for next-generation therapeutics grows, this compound is poised to contribute significantly to the field, offering new avenues for treating challenging medical conditions.